Cas no 916336-89-5 (1-(2-isocyanatophenyl)pyrrolidine)

• Product Name: 1-(2-isocyanatophenyl)pyrrolidine
• CAS No: 916336-89-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4314413
• PubChem ID: 83915381
• Update Time: 2025-06-13

1-(2-isocyanatophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(2-isocyanatophenyl)-
• 1-(2-isocyanatophenyl)pyrrolidine
• EN300-1853663
• 916336-89-5

• Inchi： 1S/C11H12N2O/c14-9-12-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2
• InChI Key： WQMVGHRHLQILJA-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-isocyanatophenyl)pyrrolidine

Comprehensive Overview of 1-(2-Isocyanatophenyl)pyrrolidine (CAS No. 916336-89-5)

1-(2-Isocyanatophenyl)pyrrolidine (CAS No. 916336-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique isocyanate functional group attached to a pyrrolidine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining aromatic and heterocyclic components, makes it a valuable building block for designing novel drug candidates and advanced materials.

In recent years, the demand for high-performance intermediates like 1-(2-Isocyanatophenyl)pyrrolidine has surged due to its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research. The compound’s reactivity with amines and alcohols also positions it as a key player in polymer chemistry, enabling the synthesis of polyurethanes and cross-linked hydrogels.

The synthesis of 1-(2-Isocyanatophenyl)pyrrolidine typically involves multi-step organic reactions, including palladium-catalyzed coupling and isocyanate formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to ensure purity and structural integrity. Given the growing emphasis on green chemistry, recent studies have explored solvent-free or microwave-assisted synthesis methods to optimize yield and reduce environmental impact.

From a commercial perspective, 1-(2-Isocyanatophenyl)pyrrolidine is often sourced by pharmaceutical manufacturers and academic laboratories for exploratory projects. Its stability under controlled conditions and compatibility with automated synthesis platforms align with the industry’s shift toward high-throughput screening and AI-driven drug discovery. These trends reflect broader user queries on platforms like Google and PubMed, where searches for "isocyanate applications in medicine" or "pyrrolidine derivatives in drug design" have increased by 40% year-over-year.

Safety and handling protocols for 1-(2-Isocyanatophenyl)pyrrolidine emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and fume hoods. While not classified as hazardous under normal conditions, its reactivity warrants careful storage away from moisture and strong nucleophiles. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and industrial settings.

Looking ahead, the compound’s potential in biodegradable materials and precision medicine continues to drive innovation. For instance, its incorporation into stimuli-responsive polymers for smart drug release systems is a focal point of current studies. As the scientific community prioritizes sustainable synthesis and molecular diversity, 1-(2-Isocyanatophenyl)pyrrolidine remains a critical tool for addressing unmet challenges in chemistry and biology.